Cas no 1217714-91-4 (BOC-(S)-ALPHA-(3-THIOPHENYLMETHYL)-PROLINE)

• Product Name: BOC-(S)-ALPHA-(3-THIOPHENYLMETHYL)-PROLINE
• CAS No: 1217714-91-4
• MF: C₁₅H₂₁NO₄S
• MW: 311.396543264389
• MDL: MFCD06659372
• CID: 4563432
• Update Time: 2025-06-19

BOC-(S)-ALPHA-(3-THIOPHENYLMETHYL)-PROLINE Chemical and Physical Properties

Names and Identifiers

• BOC-(S)-ALPHA-(3-THIOPHENYLMETHYL)-PROLINE
• Boc-(S)-a-(3-thiophenylmethyl)proline
• Boc-(S)-α-(3-thiophenylmethyl)-proline
• (Tert-Butoxy)Carbonyl (S)-Alpha-(3-Thiophenylmethyl)-Pro
• (2S)-1-[(tert-butoxy)carbonyl]-2-[(thiophen-3-yl)methyl]pyrrolidine-2-carboxylic acid
• 1,2-Pyrrolidinedicarboxylic acid, 2-(3-thienylmethyl)-, 1-(1,1-dimethylethyl) ester, (2S)-
• N-t-Butoxycarbonyl-(S)-α-(3-Thiophenylmethyl)-proline
• (S)-1-(tert-Butoxycarbonyl)-2-(thiophen-3-ylmethyl)pyrrolidine-2-carboxylic acid

• MDL： MFCD06659372
• Inchi： 1S/C15H21NO4S/c1-14(2,3)20-13(19)16-7-4-6-15(16,12(17)18)9-11-5-8-21-10-11/h5,8,10H,4,6-7,9H2,1-3H3,(H,17,18)/t15-/m0/s1
• InChI Key： LSZNTEAQCQFYGJ-HNNXBMFYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC[C@]1(CC1C=CSC=1)C(O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6

BOC-(S)-ALPHA-(3-THIOPHENYLMETHYL)-PROLINE Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on BOC-(S)-ALPHA-(3-THIOPHENYLMETHYL)-PROLINE

Professional Introduction to BOC-(S)-ALPHA-(3-THIOPHENYLMETHYL)-PROLINE (CAS No. 1217714-91-4)

BOC-(S)-ALPHA-(3-THIOPHENYLMETHYL)-PROLINE, a meticulously crafted compound with the chemical identifier CAS No. 1217714-91-4, stands as a testament to the advancements in the field of peptidomimetics and pharmaceutical chemistry. This compound, characterized by its unique structural and functional attributes, has garnered significant attention in recent years due to its potential applications in drug development and biotechnological research.

The molecular structure of BOC-(S)-ALPHA-(3-THIOPHENYLMETHYL)-PROLINE incorporates a protected amino group (BOC) and a stereogenic center at the alpha position, which is further modified with a 3-thiophenylmethyl side chain. This configuration not only enhances its solubility and stability but also imparts specific interactions with biological targets, making it a valuable building block in the synthesis of complex peptidomimetics.

In the realm of pharmaceutical research, the utility of BOC-(S)-ALPHA-(3-THIOPHENYLMETHYL)-PROLINE extends to the development of novel therapeutic agents. Its incorporation into peptidomimetic scaffolds has been shown to improve pharmacokinetic properties, such as bioavailability and metabolic stability, while maintaining or enhancing binding affinity to target proteins. This has opened up new avenues for the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders.

Recent studies have highlighted the role of thiophenyl-containing compounds in modulating biological pathways. The presence of the 3-thiophenylmethyl group in BOC-(S)-ALPHA-(3-THIOPHENYLMETHYL)-PROLINE contributes to its ability to interact with specific enzymes and receptors, thereby influencing cellular processes. For instance, research has demonstrated that thiophenyl derivatives can exhibit inhibitory effects on proteases involved in tumor growth and angiogenesis, making them promising candidates for anticancer therapies.

The stereochemistry of BOC-(S)-ALPHA-(3-THIOPHENYLMETHYL)-PROLINE is another critical factor that contributes to its efficacy. The (S)-configuration at the alpha position ensures optimal binding interactions with biological targets, which is essential for achieving high therapeutic potency. This has been particularly relevant in the development of protease inhibitors, where the precise stereochemical arrangement can significantly impact enzyme inhibition kinetics.

The synthesis of BOC-(S)-ALPHA-(3-THIOPHENYLMETHYL)-PROLINE involves a multi-step process that requires careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as solid-phase peptide synthesis (SPPS), have been employed to facilitate the efficient production of this compound. These techniques not only enhance scalability but also allow for the introduction of various modifications at specific positions within the molecule.

In conclusion, BOC-(S)-ALPHA-(3-THIOPHENYLMETHYL)-PROLINE represents a significant advancement in peptidomimetic chemistry and pharmaceutical research. Its unique structural features and functional properties make it a versatile tool for developing novel therapeutic agents with broad applications in medicine. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play an increasingly important role in addressing some of the most challenging diseases faced by humanity.